Cas no 437998-34-0 (2-Amino-3-bromobenzamide)

• Product Name: 2-Amino-3-bromobenzamide
• CAS No: 437998-34-0
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• MDL: MFCD18389343
• CID: 1037400
• Update Time: 2025-07-23

2-Amino-3-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromobenzamide
• BenzaMide, 2-aMino-3-broMo-
• LBTYNQNVZNPATH-UHFFFAOYSA-N
• LS11488
• SY034768
• AK109579
• Z4759
• ST24021951

• MDL： MFCD18389343
• Inchi： 1S/C7H7BrN2O/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,9H2,(H2,10,11)
• InChI Key： LBTYNQNVZNPATH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(N)=O)=C1N

Computed Properties

• Exact Mass: 213.97400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 69.1

Experimental Properties

• Density: 1.698
• Boiling Point: 292 ºC
• Flash Point: 131 ºC
• PSA: 70.10000
• LogP: 2.59560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Amino-3-bromobenzamide

2-Amino-3-Bromobenzamide (CAS No. 437998-34-0): A Comprehensive Overview

2-Amino-3-bromobenzamide is a chemical compound with the CAS registry number 437998-34-0. This compound belongs to the class of benzamides, which are derivatives of benzoic acid, and it is characterized by the presence of an amino group (-NH₂) at the 2-position and a bromine atom at the 3-position of the benzene ring. The molecular formula of this compound is C₇H₆BrN₃O, and its molecular weight is approximately 215.06 g/mol. The compound exists as a crystalline solid under standard conditions and is sparingly soluble in water but can be dissolved in organic solvents such as ethanol and methanol.

The synthesis of 2-amino-3-bromobenzamide can be achieved through various methods, including nucleophilic aromatic substitution, coupling reactions, or by modifying existing benzamide derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for the preparation of this compound, minimizing side reactions and improving yield. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and enhance product purity.

One of the most significant applications of 2-amino-3-bromobenzamide lies in its role as an intermediate in pharmaceutical chemistry. The compound serves as a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. For example, it has been utilized in the development of anti-inflammatory agents, antiviral drugs, and anticancer compounds. Recent studies have highlighted its potential as a precursor for designing inhibitors targeting specific enzymes involved in disease pathways.

In addition to its pharmaceutical applications, 2-amino-3-bromobenzamide has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers on surfaces, which could be exploited for creating advanced sensors or nanoscale devices.

The compound has also been studied for its potential in analytical chemistry. Due to its distinct UV-vis absorption properties, it has been employed as a chromophore in the development of novel sensors for detecting specific analytes, such as metal ions or organic pollutants. Recent research has focused on enhancing its sensitivity and selectivity through structural modifications.

From an environmental perspective, 2-amino-3-bromobenzamide has been evaluated for its biodegradability and ecological impact. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slow rate. Efforts are ongoing to develop bioremediation strategies that can accelerate its breakdown in contaminated environments.

In conclusion, 2-amino-3-bromobenzamide (CAS No. 437998-34-0) is a versatile compound with diverse applications across multiple fields. Its role as an intermediate in pharmaceutical synthesis, contributions to materials science innovations, and utility in analytical chemistry underscore its importance in modern chemical research. As scientific advancements continue to unfold, this compound is expected to pave the way for new discoveries and technologies that benefit society.